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Compound of Interest

Compound Name: Danofloxacin Mesylate

Cat. No.: B194095 Get Quote

Danofloxacin Mesylate: Core Chemical
Properties
This guide provides essential chemical information for Danofloxacin mesylate, focusing on its

molecular formula and weight. The data is presented for researchers, scientists, and

professionals in drug development.

Quantitative Data Summary
The core molecular properties of Danofloxacin mesylate are summarized in the table below.

This data is fundamental for stoichiometric calculations, formulation development, and

analytical characterization.

Property Value

Molecular Formula C₂₀H₂₄FN₃O₆S[1][2]

Molecular Weight 453.49 g/mol [3][4]

Experimental Protocols
This section is not applicable. The molecular weight and formula are fundamental, constant

properties of the chemical compound derived from its atomic composition, and are not

determined through experimental protocols in the context of a typical research study. They are
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established through standard chemical analysis and mass spectrometry during initial

characterization.

Visual Representation
The following diagram illustrates the logical relationship between the active pharmaceutical

ingredient, Danofloxacin, and its salt form, Danofloxacin mesylate. The mesylate form is

created by combining Danofloxacin with methanesulfonic acid.
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Formation of Danofloxacin Mesylate salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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